Cas no 195139-29-8 (2-(pent-1-en-1-yl)oxirane)

• Product Name: 2-(pent-1-en-1-yl)oxirane
• CAS No: 195139-29-8
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 6054178
• PubChem ID: 17927636
• Update Time: 2024-03-01

2-(pent-1-en-1-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(pent-1-en-1-yl)oxirane
• Oxirane, 2-(1E)-1-penten-1-yl-
• EN300-1849656
• 195139-29-8
• SCHEMBL6869401

• Inchi： 1S/C7H12O/c1-2-3-4-5-7-6-8-7/h4-5,7H,2-3,6H2,1H3/b5-4+
• InChI Key： ORAIMNMTGKSZOF-SNAWJCMRSA-N
• SMILES： O1CC1/C=C/CCC

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Boiling Point: 150.4±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides